Cas no 321717-89-9 (2-Chloro-N-3-(1H-imidazol-1-yl)propylbenzenesulfonamide)

• Product Name: 2-Chloro-N-3-(1H-imidazol-1-yl)propylbenzenesulfonamide
• CAS No: 321717-89-9
• CID: 4645986
• Update Time: 2025-08-04

2-Chloro-N-3-(1H-imidazol-1-yl)propylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-3-(1H-imidazol-1-yl)propylbenzenesulfonamide

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2-Chloro-N-3-(1H-imidazol-1-yl)propylbenzenesulfonamide

Introduction to 2-Chloro-N-3-(1H-imidazol-1-yl)propylbenzenesulfonamide (CAS No. 321717-89-9)

2-Chloro-N-3-(1H-imidazol-1-yl)propylbenzenesulfonamide, a compound with the chemical identifier CAS No. 321717-89-9, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug discovery and development. The structural composition of this molecule, featuring a benzenesulfonamide moiety linked to a propyl chain and further substituted with a 1H-imidazole ring, endows it with unique chemical and pharmacological properties that make it a promising candidate for various therapeutic interventions.

The benzenesulfonamide group is a well-documented pharmacophore in medicinal chemistry, known for its ability to interact with biological targets in a manner that promotes therapeutic effects. The presence of the 1H-imidazole ring adds an additional layer of complexity, as imidazole derivatives are frequently encountered in bioactive molecules and have been shown to exhibit diverse biological activities. The propyl chain serves as a linker, influencing the overall solubility and bioavailability of the compound, which are critical factors in drug design.

In recent years, there has been a surge in research focused on developing novel sulfonamide derivatives as potential therapeutic agents. These compounds have shown promise in various preclinical studies, particularly in the context of antimicrobial and anti-inflammatory applications. The specific modification of 2-Chloro-N-3-(1H-imidazol-1-yl)propylbenzenesulfonamide with a chloro substituent on the benzene ring is particularly noteworthy, as halogenated aromatic compounds often exhibit enhanced biological activity due to increased lipophilicity and improved binding affinity to biological targets.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. Current research indicates that molecules similar to 2-Chloro-N-3-(1H-imidazol-1-yl)propylbenzenesulfonamide may serve as lead compounds for the development of new drugs targeting complex diseases such as cancer, autoimmune disorders, and infectious diseases. The ability of this compound to modulate biological pathways at the molecular level makes it an attractive candidate for further investigation.

The synthesis of 2-Chloro-N-3-(1H-imidazol-1-yl)propylbenzenesulfonamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and nucleophilic substitution reactions, are employed to construct the desired molecular framework efficiently. The purity and yield of the final product are critical parameters that determine its suitability for subsequent pharmacological studies.

Evaluation of the pharmacological properties of 2-Chloro-N-3-(1H-imidazol-1-yl)propylbenzenesulfonamide has revealed several promising characteristics. In vitro studies have demonstrated its ability to interact with specific enzymes and receptors, suggesting potential therapeutic effects. Additionally, preliminary in vivo studies indicate that this compound exhibits good oral bioavailability and moderate metabolic stability, which are essential attributes for a viable drug candidate.

The role of computational chemistry in optimizing the structure-function relationship of 2-Chloro-N-3-(1H-imidazol-1-yl)propylbenzenesulfonamide cannot be overstated. Molecular modeling techniques allow researchers to predict how modifications to the molecular structure will affect its biological activity. By leveraging these computational tools, scientists can design analogs with enhanced potency and reduced side effects, accelerating the drug discovery process.

Future directions in the study of 2-Chloro-N-3-(1H-imidazol-1-yl)propylbenzenesulfonamide include exploring its mechanism of action in greater detail and conducting comprehensive toxicological assessments to ensure safety for human use. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating preclinical findings into clinical trials, where the true therapeutic potential of this compound can be evaluated.

The impact of this research extends beyond individual compounds like 2-Chloro-N-3-(1H-imidazol-1-yl)propylbenzenesulfonamide; it contributes to the broader understanding of sulfonamide chemistry and its applications in medicine. As our knowledge base grows, so does our capacity to develop innovative treatments for a wide range of diseases. The continued exploration of such compounds is vital for advancing healthcare outcomes worldwide.